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Cat. No.: B1218758

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl cyclohexanepropionate (CAS 2705-87-5) is a synthetic ester recognized for its
characteristic sweet, fruity aroma reminiscent of pineapple.[1][2][3] Primarily utilized as a
fragrance and flavoring agent, this compound possesses a unique chemical structure that
imparts desirable olfactory properties and stability in a variety of formulations.[1][3][4] This
technical guide provides an in-depth overview of allyl cyclohexanepropionate, encompassing
its chemical and physical properties, detailed experimental protocols for its synthesis and
analysis, and a summary of its toxicological data. The information presented herein is intended
to serve as a valuable resource for researchers, scientists, and professionals in drug
development and related fields who may encounter or wish to investigate this molecule.

Chemical and Physical Properties

Allyl cyclohexanepropionate is a colorless to pale yellow oily liquid.[1] Its molecular structure,
consisting of a cyclohexyl ring linked to a propionate ester with an allyl group, contributes to its
characteristic scent and physical properties.[3] The cyclohexyl group provides molecular bulk
and stability, with the propionate chain influencing its fruity character and the allyl group
enhancing its diffusion and fresh top notes.[3]

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value
CAS Number 2705-87-5[1]
IUPAC Name prop-2-enyl 3-cyclohexylpropanoate[5]
Allyl 3-cyclohexylpropanoate, 3-
Synonyms Cyclohexylpropanoic acid, allyl ester, Pineapple

ester[1][6]

Chemical Formula C12H2002[1]

Molecular Weight 196.29 g/mol [1]

nChi INChl=1S/C12H2002/c1-2-10-14-12(13)9-8-11-
6-4-3-5-7-11/h2,11H,1,3-10H2[5]

InChlKey TWXUTZNBHUWMKJ-UHFFFAOY SA-N[5]

Canonical SMILES

C=CCOC(=0)Ccccicceececels]

Table 2: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://img.perfumerflavorist.com/files/base/allured/all/document/2016/02/pf.0002.pdf
https://www.perfumerflavorist.com/fragrance/ingredients/article/21860601/the-synthesis-of-allyl-3-cyclohexylpropionate
https://img.perfumerflavorist.com/files/base/allured/all/document/2016/02/pf.0002.pdf
https://www.chemicalbook.com/SpectrumEN_123-68-2_1HNMR.htm
https://img.perfumerflavorist.com/files/base/allured/all/document/2016/02/pf.0002.pdf
https://img.perfumerflavorist.com/files/base/allured/all/document/2016/02/pf.0002.pdf
https://www.perfumerflavorist.com/fragrance/ingredients/article/21860601/the-synthesis-of-allyl-3-cyclohexylpropionate
https://www.perfumerflavorist.com/fragrance/ingredients/article/21860601/the-synthesis-of-allyl-3-cyclohexylpropionate
https://www.perfumerflavorist.com/fragrance/ingredients/article/21860601/the-synthesis-of-allyl-3-cyclohexylpropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

) Colorless to pale yellow oily
Physical State o [1]
liquid

Sweet, fruity, pineapple-like,
Odor ) [11[3]
with green and woody nuances

Boiling Point 91.00 °C @ 1.00 mm Hg [5]
Density 0.945-0.950 g/mL [5]
Refractive Index 1.457-1.462 [5]

Soluble in ether, higher oils,
Solubility and fatty oils; Insoluble in [5]

glycerine and water

Vapor Pressure 0.00900 mm/Hg @ 25.00 °C [7]
Flash Point 196.00 °F (91.11 °C) TCC [7]
logP ~4.28 [3]

Synthesis Protocols

The primary methods for synthesizing allyl cyclohexanepropionate are through the
esterification of 3-cyclohexylpropionic acid with allyl alcohol or the transesterification of a
methyl or ethyl ester of 3-cyclohexylpropionic acid.[8][9]

Synthesis via Esterification of 3-Cyclohexylpropionic
Acid
This method involves the direct reaction of 3-cyclohexylpropionic acid with allyl alcohol in the

presence of an acid catalyst.[8] 3-cyclohexylpropionic acid is typically prepared through the
hydrogenation of cinnamic acid.[2]

e Hydrogenation of Cinnamic Acid:

o In a 250 ml autoclave, a solution of cinnamic acid (15.0g) in a suitable solvent (100ml) is
combined with a hydrogenation catalyst (0.6 g), such as Palladium on carbon (Pd/C).
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o The autoclave is sealed and purged with hydrogen gas.

o The pressure is set to 2 MPa, and the mixture is heated to the desired temperature (e.g.,
70-160°C).

o Upon reaching the target temperature, the hydrogen pressure is increased to 5-8 MPa,
and stirring is initiated to commence the hydrogenation.

o The reaction is monitored until the uptake of hydrogen ceases.

o After cooling, the catalyst is removed by filtration to yield 3-cyclohexylpropionic acid.[1]

Esterification:

o Athree-necked flask equipped with a thermometer, a sampling needle, and an apparatus
for azeotropic distillation is charged with 3-cyclohexylpropionic acid (10 g), a five-molar
excess of allyl alcohol (18.6 g), p-toluenesulfonic acid (0.3 g) as a catalyst, decane (3.0 g)
as an internal standard for gas chromatography, and hexane (15.0 g).[1]

o The mixture is heated to reflux to initiate the esterification reaction.

o The water produced during the reaction is removed azeotropically with hexane to drive the
equilibrium towards the product.[1]

o The reaction progress is monitored by gas chromatography.
o Upon completion, the reaction mixture is cooled, and the catalyst is neutralized.

o The product, allyl cyclohexanepropionate, is then purified by vacuum distillation.[1]
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Hydrogenation

H2/Pd/C 3-Cyclohexylpropionic Acid
Esterification
L p-TSA (catalyst) .
Allyl Alcohol [T Allyl Cyclohexanepropionate

Hydrogenation

Methyl Cinnamate H2/Pd/C Methyl 3-cyclohexylpropionate
Transesterification
L CaCOs (catalyst) . .
Allyl Alcohol e e, Rain Allyl Cyclohexanepropionate

Hazard Identification

G{armful if Swallowed, in Contact with Skin, or InhaletD (May Cause Allergic Skin Reactiora (Very Toxic to Aquatic Life)

Toxicological Endpoints h

Y

Ve
Reproductive Toxicity (OECD 415) Genotoxicity (Ames, Micronucleus) G)elayed Irritant Potential (free Allyl AlcoholD
Acute Toxicity (Oral, Dermal)

AN
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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